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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether

CAS No.: 20788-42-5

Cat. No.: B1267163

Get Quote

An In-depth Technical Guide to Allyl 2-Chlorophenyl Ether: Properties, Synthesis, and

Reactivity

Introduction
Allyl 2-chlorophenyl ether, with the CAS Number 20788-42-5, is an aromatic ether that

serves as a valuable intermediate in organic synthesis.[1] Its structure, featuring an allyl group

attached to a chlorinated benzene ring via an ether linkage, provides a unique combination of

reactive sites. This guide offers a comprehensive exploration of its chemical properties,

synthesis, and key reactivity, with a particular focus on its utility for researchers and

professionals in drug development. The insights provided herein are grounded in established

chemical principles and aim to explain the causality behind synthetic choices and reaction

pathways.

Core Chemical and Physical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in a laboratory setting. These properties dictate choices regarding solvents,

reaction conditions, and purification methods.
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Structural and Molecular Data
Allyl 2-chlorophenyl ether's molecular structure is the primary determinant of its chemical

behavior. The ether linkage, the aromatic ring, the chloro-substituent, and the terminal alkene

of the allyl group are all potential sites for chemical transformation.

Property Value Source

IUPAC Name
1-chloro-2-(prop-2-en-1-

yloxy)benzene
PubChem[1]

Molecular Formula C₉H₉ClO PubChem[1]

Molecular Weight 168.62 g/mol PubChem[1]

Canonical SMILES C=CCOC1=CC=CC=C1Cl PubChem[1]

InChIKey
NQQZRGSSVFDPLC-

UHFFFAOYSA-N
PubChem[1]

Physicochemical Data
The physical properties of Allyl 2-chlorophenyl ether are summarized below. The boiling

point, in particular, is a critical parameter for its purification by distillation.

Property Value Source

Physical State Liquid Sarchem Labs[2]

Boiling Point 118-120 °C at 25 Torr ChemicalBook[3]

Density 1.133 g/cm³ at 15 °C ChemicalBook[3]

Synthesis: The Williamson Ether Synthesis
The most direct and widely employed method for preparing aryl ethers, including Allyl 2-
chlorophenyl ether, is the Williamson ether synthesis.[4][5] This reaction is a classic example

of a bimolecular nucleophilic substitution (SN2) reaction.[6]
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Mechanistic Rationale
The synthesis involves two primary steps:

Deprotonation: A moderately strong base is used to deprotonate the hydroxyl group of 2-

chlorophenol, forming the more nucleophilic 2-chlorophenoxide anion. The choice of a base

like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) is crucial; it must be strong

enough to deprotonate the phenol (pKa ≈ 8-10) but not so strong as to cause unwanted side

reactions.[7]

Nucleophilic Attack: The resulting phenoxide anion acts as a nucleophile, attacking the

electrophilic methylene carbon of an allyl halide (e.g., allyl bromide).[8] This attack displaces

the halide leaving group in a concerted SN2 fashion.[6] The use of a primary halide like allyl

bromide is essential because the SN2 mechanism is sensitive to steric hindrance.[6][9]

Reactants Conditions

2-Chlorophenol

Williamson Ether Synthesis
(SN2 Mechanism)

Allyl Bromide Base (e.g., K₂CO₃) Solvent (e.g., Acetone)

Allyl 2-Chlorophenyl Ether Salt Byproduct
(e.g., KBr)

Click to download full resolution via product page

Experimental Protocol
This protocol is a representative procedure for the synthesis of Allyl 2-chlorophenyl ether.

Materials:
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2-Chlorophenol

Allyl bromide[10]

Anhydrous Potassium Carbonate (K₂CO₃)

Acetone (anhydrous)

Diethyl ether

10% Sodium Hydroxide solution

Saturated Sodium Chloride solution (brine)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

2-chlorophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.

The use of acetone as a solvent is advantageous as it readily dissolves the organic reactants

while the inorganic byproduct, potassium bromide, is poorly soluble, which helps drive the

reaction to completion.[7]

Addition of Alkylating Agent: While stirring the mixture, add allyl bromide (1.1 eq) dropwise. A

slight excess of the alkylating agent ensures the complete consumption of the limiting

phenoxide.

Reaction: Heat the mixture to reflux and maintain for 6-8 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Workup (Quenching & Extraction): After cooling to room temperature, filter the mixture to

remove the solid potassium bromide and residual carbonate. Evaporate the acetone under

reduced pressure. Dissolve the resulting residue in diethyl ether.

Purification (Washing): Transfer the ether solution to a separatory funnel and wash with 10%

NaOH solution to remove any unreacted 2-chlorophenol.[7] Subsequently, wash with water

and then with brine to remove residual salts and water.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent using a rotary evaporator.

Final Purification: The crude product can be purified by vacuum distillation to yield pure Allyl
2-chlorophenyl ether.[3][7]

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and IR spectroscopy.

Key Reactivity: The Aromatic Claisen
Rearrangement
The most significant reaction of allyl aryl ethers is the Claisen rearrangement, a powerful

carbon-carbon bond-forming reaction.[11][12] It is a thermally induced, intramolecular,[13][13]-

sigmatropic rearrangement.[11][14]

Mechanism and Rationale
When heated to approximately 200-250 °C, Allyl 2-chlorophenyl ether undergoes a

concerted pericyclic reaction.[14][15] The reaction proceeds through a highly ordered, cyclic

transition state.[11][16]

Step 1:[13][13]-Sigmatropic Shift: The allyl group migrates from the oxygen atom to the ortho

position of the aromatic ring. This involves the simultaneous breaking of the C-O ether bond

and the formation of a new C-C bond between the terminal carbon of the allyl group and the

ortho-carbon of the ring. This step temporarily disrupts the aromaticity of the ring, forming a

dienone intermediate.[14]

Step 2: Tautomerization (Rearomatization): The dienone intermediate rapidly tautomerizes to

restore the energetically favorable aromatic system, resulting in the formation of 2-allyl-6-

chlorophenol.[14] This tautomerization is the driving force for the reaction's completion.

The presence of the chloro-substituent at the C2 position directs the allyl group to the

unoccupied C6 ortho position. If both ortho positions were blocked, the rearrangement would

occur at the para position.[15]
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Applications in Drug Development
The true utility of Allyl 2-chlorophenyl ether in drug development lies in its rearranged

product, 2-allyl-6-chlorophenol. This molecule is a bifunctional scaffold possessing three key

features for further elaboration:

Phenolic Hydroxyl Group: Can be alkylated, acylated, or used in coupling reactions. It also

modulates the acidity and electronic properties of the ring.

Allyl Group: The terminal double bond is a versatile handle for a wide range of chemical

transformations, including oxidation, reduction, hydroboration, and metathesis.

Chlorine Atom: The chloro-substituent influences the lipophilicity and metabolic stability of

potential drug candidates. Halogen atoms are prevalent in many approved drugs and can

participate in halogen bonding, a recognized interaction in drug-receptor binding.[17]

This trifecta of functionalities makes 2-allyl-6-chlorophenol an attractive starting point for

building molecular complexity and generating libraries of compounds for biological screening.

Spectroscopic Characterization
Spectroscopic data is essential for confirming the identity and purity of Allyl 2-chlorophenyl
ether.

¹H NMR: The spectrum will show characteristic signals for the allyl group: a doublet of triplets

around 6.0 ppm (internal vinyl H), two doublets around 5.2-5.4 ppm (terminal vinyl H₂), and a

doublet around 4.6 ppm (allylic -O-CH₂-). The aromatic protons will appear as a multiplet in

the 6.8-7.4 ppm region.[18]

¹³C NMR: The spectrum will display nine distinct signals corresponding to the nine carbon

atoms in the molecule. Key signals include those for the sp² carbons of the allyl group (~117

and ~133 ppm), the sp³ allylic carbon (~69 ppm), and the six aromatic carbons.

IR Spectroscopy: A strong, characteristic C-O-C stretching vibration is expected in the

fingerprint region, typically between 1200 and 1300 cm⁻¹.[18] The spectrum will also show
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peaks corresponding to aromatic C-H stretching, C=C stretching of the allyl group and the

aromatic ring, and C-Cl stretching.

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) at m/z = 168,

along with a characteristic M+2 peak at m/z = 170 with approximately one-third the intensity,

which is indicative of the presence of a single chlorine atom.[19]

Safety and Handling
Allyl 2-chlorophenyl ether is a hazardous substance and must be handled with appropriate

safety precautions.

GHS Hazard Classification
Hazard Class Code Statement

Acute Toxicity, Oral H301 Toxic if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H318 Causes serious eye damage

STOT, Single Exposure H335 May cause respiratory irritation

Source: PubChem[1]

Precautionary Measures
Engineering Controls: Work in a well-ventilated fume hood to avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Conclusion
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Allyl 2-chlorophenyl ether is more than a simple aromatic ether; it is a strategically designed

precursor for the synthesis of functionalized phenolic compounds. Its straightforward

preparation via the Williamson ether synthesis and its predictable, high-yield transformation

through the Claisen rearrangement make it a reliable tool in the synthetic chemist's arsenal.

For professionals in drug discovery, the resulting 2-allyl-6-chlorophenol scaffold offers a rich

platform for derivatization, enabling the exploration of new chemical space in the pursuit of

novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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